2-Ethoxyethanol 2-Ethoxyethanol Ethylene glycol monoethyl ether appears as a clear colorless liquid. Flash point of 120 °F. Less dense than water. Its vapors are heavier than air.
2-ethoxyethanol is a hydroxyether that is the ethyl ether derivative of ethylene glycol. It has a role as a protic solvent and a teratogenic agent. It is a primary alcohol and a glycol ether. It is functionally related to an ethylene glycol.
2-Ethoxyethanol is a natural product found in Nicotiana tabacum and Solanum lycopersicum with data available.
Ethylene Glycol Monoethyl Ether can cause developmental toxicity and male reproductive toxicity according to an independent committee of scientific and health experts.
2-Ethoxyethanol is a diluent in colour additive mixtures for marking food. 2-Ethoxyethanol, also known by the trademark Cellosolve or ethyl cellosolve, is a solvent used widely in commercial and industrial applications. It is a clear, colorless, nearly odorless liquid that is miscible with water, ethanol, diethyl ether, acetone, and ethyl acetate. As with other glycol ethers, 2-ethoxyethanol has the useful property of being able to dissolve chemically diverse compounds. It will dissolve oils, resins, grease, waxes, nitrocellulose, and lacquers. This is an ideal property as a multi-purpose cleaner and therefore 2-ethoxyethanol is used in products such as varnish removers and degreasing solutions. 2-Ethoxyethanol belongs to the family of Primary Alcohols. These are compounds comprising the primary alcohol functional group, with the general strucuture RCOH (R=alkyl, aryl).
Brand Name: Vulcanchem
CAS No.: 110-80-5
VCID: VC21005633
InChI: InChI=1S/C4H10O2/c1-2-6-4-3-5/h5H,2-4H2,1H3
SMILES: CCOCCO
Molecular Formula: C4H10O2
C4H10O2
CH3CH2OCH2CH2OH
Molecular Weight: 90.12 g/mol

2-Ethoxyethanol

CAS No.: 110-80-5

Cat. No.: VC21005633

Molecular Formula: C4H10O2
C4H10O2
CH3CH2OCH2CH2OH

Molecular Weight: 90.12 g/mol

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2-Ethoxyethanol - 110-80-5

Specification

Description Ethylene glycol monoethyl ether appears as a clear colorless liquid. Flash point of 120 °F. Less dense than water. Its vapors are heavier than air.
2-ethoxyethanol is a hydroxyether that is the ethyl ether derivative of ethylene glycol. It has a role as a protic solvent and a teratogenic agent. It is a primary alcohol and a glycol ether. It is functionally related to an ethylene glycol.
2-Ethoxyethanol is a natural product found in Nicotiana tabacum and Solanum lycopersicum with data available.
Ethylene Glycol Monoethyl Ether can cause developmental toxicity and male reproductive toxicity according to an independent committee of scientific and health experts.
2-Ethoxyethanol is a diluent in colour additive mixtures for marking food. 2-Ethoxyethanol, also known by the trademark Cellosolve or ethyl cellosolve, is a solvent used widely in commercial and industrial applications. It is a clear, colorless, nearly odorless liquid that is miscible with water, ethanol, diethyl ether, acetone, and ethyl acetate. As with other glycol ethers, 2-ethoxyethanol has the useful property of being able to dissolve chemically diverse compounds. It will dissolve oils, resins, grease, waxes, nitrocellulose, and lacquers. This is an ideal property as a multi-purpose cleaner and therefore 2-ethoxyethanol is used in products such as varnish removers and degreasing solutions. 2-Ethoxyethanol belongs to the family of Primary Alcohols. These are compounds comprising the primary alcohol functional group, with the general strucuture RCOH (R=alkyl, aryl).
CAS No. 110-80-5
Molecular Formula C4H10O2
C4H10O2
CH3CH2OCH2CH2OH
Molecular Weight 90.12 g/mol
IUPAC Name 2-ethoxyethanol
Standard InChI InChI=1S/C4H10O2/c1-2-6-4-3-5/h5H,2-4H2,1H3
Standard InChI Key ZNQVEEAIQZEUHB-UHFFFAOYSA-N
SMILES CCOCCO
Canonical SMILES CCOCCO
Boiling Point 275 °F at 760 mmHg (NTP, 1992)
135.7 °C
135.00 °C. @ 760.00 mm Hg
135 °C
275 °F
Colorform Colorless liquid
Flash Point 105 °F (NTP, 1992)
43 °C
110 °F (43 °C) (closed cup)
120 °F (49 °C) open cup
202 °F
44 °C c.c.
105 °F
110 °F
Melting Point -94 °F (NTP, 1992)
-70 °C
-94 °F
-130 °F

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